Cas no 1932359-36-8 ((2S,3R)-3-methoxy-2-(trifluoromethyl)piperidine)

• Product Name: (2S,3R)-3-methoxy-2-(trifluoromethyl)piperidine
• CAS No: 1932359-36-8
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• CID: 5266907
• Update Time: 2026-03-09

(2S,3R)-3-methoxy-2-(trifluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-methoxy-2-(trifluoromethyl)piperidine

• Inchi： 1S/C7H12F3NO/c1-12-5-3-2-4-11-6(5)7(8,9)10/h5-6,11H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key： VDBSYSCUKFWDPH-RITPCOANSA-N
• SMILES： N1CCC[C@@H](OC)[C@H]1C(F)(F)F

Additional information on (2S,3R)-3-methoxy-2-(trifluoromethyl)piperidine

Introduction to (2S,3R)-3-methoxy-2-(trifluoromethyl)piperidine (CAS No. 1932359-36-8)

(2S,3R)-3-methoxy-2-(trifluoromethyl)piperidine (CAS No. 1932359-36-8) is a chiral piperidine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound is characterized by the presence of a trifluoromethyl group and a methoxy substituent, which confer specific stereochemical and electronic properties that are crucial for its biological interactions.

The chiral centers in (2S,3R)-3-methoxy-2-(trifluoromethyl)piperidine play a pivotal role in its pharmacological profile. The (S) and (R) configurations at the 2 and 3 positions, respectively, are essential for the compound's ability to interact with specific biological targets. Recent studies have highlighted the importance of these stereocenters in modulating the compound's affinity and selectivity for various receptors and enzymes.

In the context of drug discovery, (2S,3R)-3-methoxy-2-(trifluoromethyl)piperidine has been explored as a lead compound for the development of novel therapeutic agents. Its unique structure makes it a promising candidate for targeting neurological disorders, particularly those involving serotonin and dopamine receptors. For instance, research has shown that this compound can modulate serotonin receptor activity, which is relevant for conditions such as depression and anxiety disorders.

Moreover, the trifluoromethyl group in (2S,3R)-3-methoxy-2-(trifluoromethyl)piperidine contributes to its metabolic stability and bioavailability. Fluorine atoms are known to enhance the lipophilicity of molecules, thereby improving their ability to cross biological membranes. This property is particularly advantageous in drug design, as it can enhance the oral bioavailability and central nervous system (CNS) penetration of the compound.

The methoxy substituent in (2S,3R)-3-methoxy-2-(trifluoromethyl)piperidine also plays a significant role in its biological activity. Methoxy groups are often used in medicinal chemistry to increase the lipophilicity and reduce the polarity of molecules, which can improve their binding affinity to target proteins. Additionally, the methoxy group can influence the conformational flexibility of the molecule, thereby affecting its interaction with biological targets.

In preclinical studies, (2S,3R)-3-methoxy-2-(trifluoromethyl)piperidine has demonstrated promising results in various assays. For example, it has shown potent activity against specific serotonin receptor subtypes, such as 5-HT_1A and 5-HT_2A. These findings suggest that this compound could be developed into a selective serotonin receptor modulator (SSRM), which could have therapeutic applications in treating psychiatric disorders.

Beyond its potential as a therapeutic agent, (2S,3R)-3-methoxy-2-(trifluoromethyl)piperidine is also of interest in chemical biology research. Its unique structure makes it a valuable tool for probing the structure-function relationships of various receptors and enzymes. By using this compound as a probe molecule, researchers can gain insights into the molecular mechanisms underlying receptor activation and signaling pathways.

The synthesis of (2S,3R)-3-methoxy-2-(trifluoromethyl)piperidine has been optimized using modern synthetic techniques to ensure high yields and purity. Chiral resolution methods have been employed to obtain enantiomerically pure forms of the compound, which are essential for studying its biological activities. The synthetic route typically involves several steps, including nucleophilic substitution reactions and chiral resolution techniques.

In conclusion, (2S,3R)-3-methoxy-2-(trifluoromethyl)piperidine (CAS No. 1932359-36-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting neurological disorders. Ongoing research continues to explore its biological activities and optimize its properties for clinical applications.